Cas no 2034378-23-7 (N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2,6-dichlorobenzenesulfonamide)

• Product Name: N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2,6-dichlorobenzenesulfonamide
• CAS No: 2034378-23-7
• MF: C₁₄H₁₃Cl₂N₅O₂S
• MW: 386.256318807602
• CID: 5819374
• PubChem ID: 91813930
• Update Time: 2025-10-30

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2,6-dichlorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2034378-23-7
• 2,6-dichloro-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide
• AKOS025315719
• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2,6-dichlorobenzenesulfonamide
• F6445-3879
• 2,6-dichloro-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzene-1-sulfonamide

• Inchi： 1S/C14H13Cl2N5O2S/c15-11-4-1-5-12(16)13(11)24(22,23)20-6-2-3-10-7-17-14-18-9-19-21(14)8-10/h1,4-5,7-9,20H,2-3,6H2
• InChI Key： RGUWEYFYABAGHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(NCCCC1C=NC2=NC=NN2C=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 385.0167012g/mol
• Monoisotopic Mass: 385.0167012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.6Ų

Additional information on N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2,6-dichlorobenzenesulfonamide

Comprehensive Overview of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2,6-dichlorobenzenesulfonamide (CAS No. 2034378-23-7)

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2,6-dichlorobenzenesulfonamide (CAS No. 2034378-23-7) is a specialized sulfonamide derivative with a unique triazolopyrimidine scaffold. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted drug design and enzyme inhibition. The presence of both dichlorobenzenesulfonamide and triazolopyrimidine moieties makes it a promising candidate for modulating protein-protein interactions and signal transduction pathways.

Recent studies highlight the growing interest in small-molecule inhibitors like N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2,6-dichlorobenzenesulfonamide for their role in cancer therapeutics and inflammatory diseases. Researchers are particularly intrigued by its potential to selectively target kinases and other disease-relevant proteins. The compound's structural complexity and high binding affinity have also made it a subject of computational chemistry and molecular docking studies, aligning with the current trend of AI-driven drug discovery.

From a synthetic perspective, CAS No. 2034378-23-7 exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its triazolopyrimidine core is a privileged structure in drug development, often associated with bioactivity against various biological targets. The 2,6-dichlorobenzenesulfonamide group further enhances its pharmacokinetic properties, such as metabolic stability and cell permeability, which are critical for oral bioavailability.

The demand for N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2,6-dichlorobenzenesulfonamide has surged in academic and industrial labs, driven by its versatility in high-throughput screening and fragment-based drug discovery. Questions frequently searched in scientific databases include: "mechanism of action of triazolopyrimidine derivatives", "sulfonamide-based kinase inhibitors", and "CAS 2034378-23-7 synthesis protocol". These queries reflect the compound's relevance in cutting-edge research.

In summary, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2,6-dichlorobenzenesulfonamide represents a compelling case study in modern drug discovery. Its dual functionality as a heterocyclic scaffold and a sulfonamide pharmacophore positions it at the forefront of precision medicine and therapeutic innovation. As research progresses, this compound may unlock new avenues for treating complex diseases with unmet medical needs.